2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole

• IUPAC Name: 2-thiophen-2-yl-5-[(2-thiophen-2-yl-1,3-benzoxazol-6-yl)methyl]-1,3-benzoxazole
• InChI: InChI=1S/C23H14N2O2S2/c1-3-20(28-9-1)22-24-16-7-5-15(13-19(16)27-22)11-14-6-8-18-17(12-14)25-23(26-18)21-4-2-10-29-21/h1-10,12-13H,11H2
• InChI Key: ASEPREYJQRMBIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC3=C(O2)C=C(C=C3)CC4=CC5=C(C=C4)OC(=N5)C6=CC=CS6
• Molecular Formula: C23H14N2O2S2
• Molecular Weight: 414.5 g/mol

Description

2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of benzoxazole derivatives, which have been shown to possess a range of biological activities.

Mechanism of Action

The mechanism of action of 2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole has a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of disease. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole in lab experiments is that it has a relatively simple synthesis method. However, one limitation is that the yield of this reaction is typically around 50%, which can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on 2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole. One area of interest is its potential applications in the treatment of cancer. Further studies are needed to determine its efficacy and safety in human clinical trials. Another area of interest is its potential as an anti-inflammatory and antioxidant agent. Studies are needed to determine its mechanism of action and potential therapeutic applications in diseases characterized by inflammation and oxidative stress. Finally, studies are needed to optimize the synthesis method of this compound and improve its yield for use in future experiments.

Synthesis Methods

The synthesis of 2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole involves the reaction of 2-(2-thienyl)benzoxazole with 2-bromo-6-(2-thienyl)benzoxazole in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction, which results in the formation of the desired compound. The yield of this reaction is typically around 50%.

Scientific Research Applications

2-(2-thienyl)-5-{[2-(2-thienyl)-1,3-benzoxazol-6-yl]methyl}-1,3-benzoxazole has been studied for its potential applications in scientific research. This compound has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. It has also been studied for its potential anticancer activity.